Cas no 5116-95-0 (1-Tridecanol,1,1'-(hydrogen phosphate))

• Product Name: 1-Tridecanol,1,1'-(hydrogen phosphate)
• CAS No: 5116-95-0
• MF: C₂₆H₅₅O₄P
• MW: 462.68626999855
• CID: 369836
• PubChem ID: 62563
• Update Time: 2025-04-19

1-Tridecanol,1,1'-(hydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 1-Tridecanol,1,1'-(hydrogen phosphate)
• Ditridecyl hydrogen phosphate
• 1-Tridecanol, hydrogen phosphate
• AC1L1XCQ
• CTK8I9531
• Di(tridecyl)acid phosphate
• Ditridecyl acid phosphate
• Ditridecyl phosphate
• EINECS 225-851-7
• EINECS 273-250-3
• Bis-(tridecan-1-yl)hydrogen phosphate
• NS00044671
• 68954-77-8
• 1-Tridecanol, 1,1'-(hydrogen phosphate)
• DTXSID60863491
• 5116-95-0
• di(tridecyl) phosphoric acid
• SCHEMBL338224
• Bis(tridecan-1-yl) hydrogen phosphate
• W-110012
• 1-Tridecanol,hydrogen phosphate

• Inchi： 1S/C26H55O4P/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-31(27,28)30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3,(H,27,28)
• InChI Key： XEJNLUBEFCNORG-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCCCCCCCCCCCC)OCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 462.38405
• Monoisotopic Mass: 462.384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 26
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 11.2

Experimental Properties

• Density: 0.94
• Boiling Point: 532.1°Cat760mmHg
• Flash Point: 275.6°C
• Refractive Index: 1.458
• PSA: 55.76
• LogP: 9.74200